Cas no 1784266-45-0 ([2,5'-Bipyrimidine]-4-carboxylic acid, 4'-methyl-)

• Product Name: [2,5'-Bipyrimidine]-4-carboxylic acid, 4'-methyl-
• CAS No: 1784266-45-0
• MF: C₁₀H₈N₄O₂
• MW: 216.19612121582
• CID: 5275333
• Update Time: 2025-11-02

[2,5'-Bipyrimidine]-4-carboxylic acid, 4'-methyl- Chemical and Physical Properties

Names and Identifiers

• [2,5'-Bipyrimidine]-4-carboxylic acid, 4'-methyl-

• Inchi： 1S/C10H8N4O2/c1-6-7(4-11-5-13-6)9-12-3-2-8(14-9)10(15)16/h2-5H,1H3,(H,15,16)
• InChI Key： NGCJBDSRYDTLEY-UHFFFAOYSA-N
• SMILES： C1(C2=CN=CN=C2C)=NC=CC(C(O)=O)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Bipyrimidines and oligopyrimidines

Additional information on [2,5'-Bipyrimidine]-4-carboxylic acid, 4'-methyl-

[2,5'-Bipyrimidine]-4-carboxylic acid, 4'-methyl-: A Comprehensive Overview of Its Properties and Applications

The compound [2,5'-Bipyrimidine]-4-carboxylic acid, 4'-methyl- (CAS No. 1784266-45-0) is a bipyrimidine derivative with significant potential in pharmaceutical and material science research. Its unique molecular structure, featuring a carboxylic acid group and a methyl substitution, makes it a versatile building block for drug discovery and organic synthesis. In recent years, the demand for heterocyclic compounds like this has surged due to their applications in medicinal chemistry and biomaterials.

Researchers are increasingly interested in [2,5'-Bipyrimidine]-4-carboxylic acid, 4'-methyl- due to its potential role in cancer therapeutics and enzyme inhibition. The bipyrimidine scaffold is known for its ability to interact with biological targets, making it a hotspot in drug design. With the rise of personalized medicine and AI-driven drug discovery, compounds like this are gaining attention for their structure-activity relationships (SAR) and bioavailability optimization.

From a synthetic chemistry perspective, [2,5'-Bipyrimidine]-4-carboxylic acid, 4'-methyl- offers opportunities for catalysis and ligand design. Its chelating properties make it valuable in coordination chemistry, particularly in the development of metal-organic frameworks (MOFs) and supramolecular assemblies. These applications align with the growing interest in sustainable materials and green chemistry.

In the context of bioconjugation, the carboxylic acid moiety of [2,5'-Bipyrimidine]-4-carboxylic acid, 4'-methyl- enables covalent attachment to biomolecules, which is crucial for proteomics and diagnostic assays. This feature is particularly relevant in the era of precision diagnostics and theranostics, where targeted molecular probes are in high demand.

The compound's photophysical properties also make it a candidate for optoelectronic applications, such as organic light-emitting diodes (OLEDs) and sensors. With the global push toward renewable energy and smart materials, researchers are exploring its potential in energy storage and photocatalysis.

As the scientific community continues to investigate [2,5'-Bipyrimidine]-4-carboxylic acid, 4'-methyl-, its role in high-throughput screening and combinatorial chemistry is becoming increasingly apparent. The compound's structural diversity and functional group compatibility position it as a valuable tool for chemical biology and molecular engineering.

In summary, [2,5'-Bipyrimidine]-4-carboxylic acid, 4'-methyl- (CAS No. 1784266-45-0) represents a multifaceted compound with broad applications across pharmaceuticals, materials science, and biotechnology. Its relevance to contemporary research trends, such as AI-assisted molecular design and sustainable chemistry, ensures its continued importance in scientific advancement.